Cas no 1042358-20-2 (2-[[3-[2-(7,8-Dihydroxy-2-oxo-2H-1-benzopyran-5-yl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]butanedioic acid)

• Product Name: 2-[[3-[2-(7,8-Dihydroxy-2-oxo-2H-1-benzopyran-5-yl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]butanedioic acid
• CAS No: 1042358-20-2
• Molecular Formula: C₂₂H₁₆O₁₂
• Molecular Weight: 472.355247497559
• CID: 6747474

2-[[3-[2-(7,8-Dihydroxy-2-oxo-2H-1-benzopyran-5-yl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]butanedioic acid Properties

Names and Identifiers

• InChIKey： WNEKXMGKKGGPJR-GORDUTHDSA-N
• Inchi： 1S/C22H16O12/c23-12-4-1-9(2-5-16(27)33-14(22(31)32)8-15(25)26)18(19(12)29)11-7-13(24)20(30)21-10(11)3-6-17(28)34-21/h1-7,14,23-24,29-30H,8H2,(H,25,26)(H,31,32)/b5-2+
• SMILES： OC(CC(C(=O)O)OC(/C=C/C1C(C2C3=C(OC(C=C3)=O)C(O)=C(O)C=2)=C(O)C(O)=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols